Thiophene, 2,5-dichloro-3-nitro-
Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives like “Thiophene, 2,5-dichloro-3-nitro-” often involves condensation reactions . For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives . The Paal–Knorr reaction is another method, known for the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Molecular Structure Analysis
The molecular structure of “Thiophene, 2,5-dichloro-3-nitro-” can be viewed in 2D or 3D models . The structure is based on the formula , which indicates the presence of carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur atoms .Scientific Research Applications
Synthesis Methods
Facile Synthesis Approaches : A new approach for synthesizing 3-nitro-2-substituted thiophenes has been developed, involving tandem Michael-intramolecular Henry reactions and subsequent microwave irradiation on acidic alumina. This method allows for rapid and clean formation of 3-nitro-2-substituted thiophenes without the need for chromatographic purification in most cases (O'Connor et al., 2010).
One-Pot Synthesis : A one-pot approach for synthesizing 3-nitrothiophene and 3-nitro-2-substituted thiophenes has been developed. This method involves exposure to nitroacetates or nitroalkenes and subsequent treatment with molecular sieves and combinations of silica gel or acidic alumina, achieving complete regiocontrol (McNabola et al., 2015).
Chemical Reactions and Properties
Nitration and Formation of Dithienylmethanes : The reaction of 2,5-dimethylthiophene with copper(II) nitrate has been studied, yielding 3-nitro-2,5-dimethyl-thiophene and other compounds. This process demonstrates the diverse chemical reactivity of thiophenes, especially in the presence of nitrating agents (Suzuki et al., 1981).
Substitution Effects on Electronic Structure : The effects of substituting thiophene with methoxy and nitro groups have been explored, revealing insights into the inductive and mesomeric effects of these substituents on thiophene's electronic energy levels (Bajić et al., 1985).
properties
IUPAC Name |
2,5-dichloro-3-nitrothiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4HCl2NO2S/c5-3-1-2(7(8)9)4(6)10-3/h1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFQBMQKCYWOSEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1[N+](=O)[O-])Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4HCl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701306953 |
Source
|
| Record name | 2,5-Dichloro-3-nitrothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701306953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
37105-12-7 |
Source
|
| Record name | 2,5-Dichloro-3-nitrothiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=37105-12-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dichloro-3-nitrothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701306953 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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